molecular formula C14H16ClFN2O2 B3335272 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide CAS No. 1146080-30-9

2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide

Cat. No. B3335272
CAS RN: 1146080-30-9
M. Wt: 298.74 g/mol
InChI Key: RALPZPVUEMBDDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is also known by its chemical name, CFTRinh-172. CFTRinh-172 is a small molecule that has been shown to selectively inhibit the cystic fibrosis transmembrane conductance regulator (CFTR) chloride channel.

Mechanism of Action

2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 selectively inhibits the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel by binding to a specific site on the channel. This binding prevents chloride ions from passing through the channel, which reduces the movement of salt and water in and out of cells. This reduction in salt and water movement can help to reduce the buildup of mucus in the lungs of individuals with cystic fibrosis.
Biochemical and Physiological Effects:
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 has been shown to have a number of biochemical and physiological effects. In addition to its ability to selectively inhibit the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel, 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 has also been shown to reduce the activity of other chloride channels in cells. This reduction in chloride channel activity can help to reduce the buildup of mucus in the lungs of individuals with cystic fibrosis.

Advantages and Limitations for Lab Experiments

One advantage of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 is its ability to selectively inhibit the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel. This selectivity makes 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 a useful tool for studying the function of the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein in cells. However, one limitation of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 is its potential off-target effects on other chloride channels. This can make it difficult to interpret the results of experiments using 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172.

Future Directions

There are several future directions for research on 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172. One area of research is the development of more selective inhibitors of the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel. This could help to reduce the potential off-target effects of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 and improve its usefulness as a tool for studying the function of the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein.
Another area of research is the development of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide modulators that can improve the function of the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein in cells. These modulators could be used in combination with 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 to improve the treatment of cystic fibrosis.
Finally, there is a need for further research on the long-term safety and efficacy of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 in treating cystic fibrosis. This research could help to determine the potential of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 as a therapeutic agent for individuals with cystic fibrosis.

Scientific Research Applications

2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 has been extensively studied for its potential therapeutic properties in treating cystic fibrosis. Cystic fibrosis is a genetic disorder that affects the respiratory, digestive, and reproductive systems. The 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein is responsible for regulating the movement of salt and water in and out of cells in these systems. In individuals with cystic fibrosis, the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein is defective, leading to the buildup of thick, sticky mucus in the lungs and other organs.
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 has been shown to selectively inhibit the 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide chloride channel, which can help to reduce the buildup of mucus in the lungs of individuals with cystic fibrosis. Studies have also shown that 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamideinh-172 can improve the function of 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide in cells that have a defective 2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide protein.

properties

IUPAC Name

2-chloro-N-[1-(4-fluorobenzoyl)piperidin-3-yl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16ClFN2O2/c15-8-13(19)17-12-2-1-7-18(9-12)14(20)10-3-5-11(16)6-4-10/h3-6,12H,1-2,7-9H2,(H,17,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RALPZPVUEMBDDM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)NC(=O)CCl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16ClFN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID801191626
Record name Acetamide, 2-chloro-N-[1-(4-fluorobenzoyl)-3-piperidinyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801191626
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

298.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide

CAS RN

1146080-30-9
Record name Acetamide, 2-chloro-N-[1-(4-fluorobenzoyl)-3-piperidinyl]-
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1146080-30-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Acetamide, 2-chloro-N-[1-(4-fluorobenzoyl)-3-piperidinyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID801191626
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide
Reactant of Route 2
Reactant of Route 2
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide
Reactant of Route 3
Reactant of Route 3
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide
Reactant of Route 4
Reactant of Route 4
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide
Reactant of Route 5
Reactant of Route 5
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide
Reactant of Route 6
Reactant of Route 6
2-Chloro-N-[1-(4-fluoro-benzoyl)-piperidin-3-yl]-acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.